Cas no 1085-12-7 (n-Heptyl 4-Hydroxybenzoate)

• Product Name: n-Heptyl 4-Hydroxybenzoate
• CAS No: 1085-12-7
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• MDL: MFCD00016481
• CID: 40712
• PubChem ID: 87570641
• Update Time: 2025-07-28

n-Heptyl 4-Hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Heptyl 4-hydroxybenzoate
• n-Heptyl 4-hydroxybenzoate
• Heptyl Paraben
• n-Heptyl 4-hydroxybenzoateneat
• 4-hydroxy-1-heptyloxycarbonylbenzene
• 4-Hydroxybenzoic Acid Heptyl Ester
• 4-Hydroxybenzoic acid n-heptyl ester
• Heptyl p-hydroxybenzoate
• n-Heptyl p-hydroxybenzoate
• Nipaheptyl
• p-Hydroxybenzoic acid heptyl ester
• Staypro WS 7
• Heptylparaben
• Benzoic acid, 4-hydroxy-, heptyl ester
• p-Oxybenzoesaureheptylester
• BENZOIC ACID, p-HYDROXY-, HEPTYL ESTER
• p-Oxybenzoesaureheptylester [German]
• K2CIJ448IX
• Benzoic acid, 4-hydroxy-, n-heptyl ester
• NCGC00257279-01
• H0212
• BIDD:ER0012
• 4-Hydroxybenzoic acid-n-heptyl ester
• Heptyl4-hydroxybenzoate
• HEPTYLHYDROXYBENZOATE
• UNII-K2CIJ448IX
• DTXSID4022523
• AS-58175
• Tox21_303458
• NCGC00258094-01
• NSC-309818
• MFCD00016481
• CAS-1085-12-7
• SCHEMBL66483
• A801889
• D90817
• AKOS016846150
• HEPTYLPARABEN [FCC]
• NCGC00248687-01
• Heptyl 4-hydroxybenzoate, AldrichCPR
• NS00021501
• n-heptyl-p-hydroxybenzoate
• NSC309818
• BRN 2726540
• Heptyl p-hydroxy benzoate
• Q5732121
• CS-0207373
• NSC 309818
• 1085-12-7
• Tox21_200540
• CHEBI:34788
• EINECS 214-115-0
• ZTJORNVITHUQJA-UHFFFAOYSA-N
• CHEMBL3186719
• n-Heptyl paraben; Heptyl parahydroxybenzoate
• FT-0633318
• DTXCID002523
• DB-040833
• Heptyl 4-hydroxybenzoic acid
• 4-10-00-00378 (Beilstein Handbook Reference)
• FH64886
• n-Heptyl 4-Hydroxybenzoate

• MDL： MFCD00016481
• Inchi： 1S/C14H20O3/c1-2-3-4-5-6-11-17-14(16)12-7-9-13(15)10-8-12/h7-10,15H,2-6,11H2,1H3
• InChI Key： ZTJORNVITHUQJA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CCCCCCC
• BRN： 2726540

Computed Properties

• Exact Mass: 236.14100
• Monoisotopic Mass: 236.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.0717 (rough estimate)
• Melting Point: 45.0 to 50.0 deg-C
• Boiling Point: 338.77°C (rough estimate)
• Flash Point: 143.1°C
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Soluble in alcohol, phenoxyethanol, propylene glycol. Insoluble in water.
• PSA: 46.53000
• LogP: 3.51940
• Solubility: Not determined

n-Heptyl 4-Hydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：DH2202000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Low temperature, ventilation and drying in warehouse
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on n-Heptyl 4-Hydroxybenzoate

Recent Advances in the Study of n-Heptyl 4-Hydroxybenzoate (CAS: 1085-12-7) in Chemical Biology and Pharmaceutical Research

n-Heptyl 4-Hydroxybenzoate (CAS: 1085-12-7), a derivative of parabens, has garnered significant attention in recent years due to its potential applications in pharmaceutical formulations and antimicrobial agents. This compound, known for its preservative properties, is increasingly being studied for its broader biological activities, including its role in drug delivery systems and its interactions with microbial pathogens. This research briefing synthesizes the latest findings on n-Heptyl 4-Hydroxybenzoate, focusing on its chemical properties, mechanisms of action, and emerging applications in the biomedical field.

Recent studies have highlighted the unique physicochemical properties of n-Heptyl 4-Hydroxybenzoate, which contribute to its efficacy as a preservative and its potential as a bioactive compound. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that the heptyl chain length enhances the compound's lipophilicity, facilitating its penetration through microbial cell membranes. This property is particularly advantageous in the development of topical antimicrobial formulations, where enhanced skin permeation is desired. Furthermore, the compound's stability under varying pH conditions makes it a versatile candidate for inclusion in diverse pharmaceutical formulations.

In addition to its antimicrobial properties, n-Heptyl 4-Hydroxybenzoate has shown promise in drug delivery applications. A 2024 study in Biomaterials Science explored its use as a co-surfactant in nanoemulsions, where it improved the solubility and bioavailability of poorly water-soluble drugs. The study reported that the compound's amphiphilic nature allows it to stabilize oil-water interfaces, thereby enhancing the stability of nanoemulsions. These findings suggest that n-Heptyl 4-Hydroxybenzoate could play a critical role in the formulation of next-generation drug delivery systems, particularly for hydrophobic therapeutics.

Despite its potential, concerns regarding the safety of parabens, including n-Heptyl 4-Hydroxybenzoate, persist. Recent toxicological studies have sought to address these concerns by evaluating the compound's endocrine-disrupting potential. A 2023 publication in Toxicology and Applied Pharmacology reported that while n-Heptyl 4-Hydroxybenzoate exhibits weak estrogenic activity in vitro, its effects are significantly lower than those of shorter-chain parabens. These findings underscore the need for further in vivo studies to fully assess the compound's safety profile, particularly in long-term exposure scenarios.

Looking ahead, researchers are exploring the potential of n-Heptyl 4-Hydroxybenzoate in combination therapies. A recent preprint on bioRxiv (2024) highlighted its synergistic effects with conventional antibiotics against multidrug-resistant bacterial strains. The study proposed that the compound disrupts bacterial efflux pumps, thereby enhancing the efficacy of co-administered antibiotics. Such findings open new avenues for the development of combination therapies targeting antibiotic-resistant infections, a pressing global health challenge.

In conclusion, n-Heptyl 4-Hydroxybenzoate (CAS: 1085-12-7) represents a multifaceted compound with significant potential in pharmaceutical and biomedical applications. Its unique chemical properties, combined with its antimicrobial and drug delivery-enhancing capabilities, position it as a valuable candidate for further research and development. However, comprehensive safety assessments and mechanistic studies are essential to fully realize its therapeutic potential. As research in this area continues to evolve, n-Heptyl 4-Hydroxybenzoate is likely to play an increasingly important role in addressing contemporary challenges in drug formulation and infectious disease management.